Cas no 2171215-50-0 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2171215-50-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6136810
• PubChem ID: 165532214
• Update Time: 2025-08-05

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid
• EN300-1575080
• 2171215-50-0

• Inchi： 1S/C28H34N2O5/c1-2-19(17-25(31)30-28(26(32)33)15-9-3-4-10-16-28)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m0/s1
• InChI Key： VGALMXVKRAWFLB-IBGZPJMESA-N
• SMILES： OC(C1(CCCCCC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic Acid (CAS No. 2171215-50-0)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid, with the CAS number 2171215-50-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The unique structure of this molecule, characterized by its cycloheptane backbone and the presence of multiple functional groups, contributes to its diverse chemical and biological activities.

The< strong>nomenclature of this compound provides a detailed insight into its chemical composition. The term "1-(3S)" indicates the stereochemistry at the third carbon atom, suggesting an S-configured chirality, which is crucial for the biological activity of many pharmaceuticals. The presence of a "pentanamido" group and a "cycloheptane" ring highlights the complexity of the molecular framework. Furthermore, the "(9H-fluoren-9-yl)methoxycarbonyl" moiety introduces a fluorene derivative, which is known for its stability and fluorescence properties, often utilized in drug design to enhance bioavailability and metabolic stability.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The< strong>1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid has emerged as a promising candidate in this domain due to its multifaceted functional groups. These groups not only contribute to its structural complexity but also play a pivotal role in modulating its biological interactions. The fluorene derivative, in particular, has been implicated in improving the pharmacokinetic profile of drugs by enhancing their solubility and reducing their susceptibility to metabolic degradation.

The cycloheptane ring in this compound adds another layer of complexity, influencing both its physical properties and biological activity. Cycloalkanes are known for their ability to mimic natural steroidal structures, which are integral to many biological processes. By incorporating a cycloheptane moiety, researchers aim to leverage these structural similarities to develop compounds that can interact more effectively with biological targets. This approach has been successful in designing molecules with improved binding affinity and selectivity.

One of the most intriguing aspects of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid is its potential application in the treatment of various diseases. Current research suggests that this compound may exhibit< strong>antimicrobial,< strong>anti-inflammatory, and even< strong>anticancer properties. These potential therapeutic effects are attributed to its ability to interact with multiple biological pathways simultaneously.

The< strong>pentanamido group is particularly noteworthy as it can serve as a hinge region for binding to target proteins. This hinge region is often exploited in drug design to create high-affinity interactions between a drug molecule and its biological target. By strategically modifying this region, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic outcomes.

The fluorene moiety also contributes significantly to the overall activity of the compound. Fluorene derivatives are known for their ability to enhance fluorescence, which can be utilized in diagnostic applications or as probes for studying biological processes. Additionally, fluorene-based compounds often exhibit improved stability against environmental factors such as light and oxygen, making them suitable for long-term therapeutic use.

In recent studies, researchers have been exploring the use of computational methods to predict the biological activity of complex molecules like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid. These methods have shown promise in identifying lead compounds with high potential for further development into therapeutic agents. By leveraging advanced computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new drugs to market.

The stereochemistry of this compound is another critical factor that influences its biological activity. The presence of an S-configured chirality at the third carbon atom suggests that it may exhibit enantioselective interactions with biological targets. Enantioselectivity is particularly important in pharmaceuticals as it can lead to differences in efficacy and side effects between enantiomers. Therefore, understanding and controlling stereochemistry is essential for developing safe and effective drugs.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. This level of synthetic sophistication underscores the complexity and sophistication required for developing novel pharmaceuticals.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No.< strong>2171215-50-0) is a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique structure, characterized by multiple functional groups including a fluorene derivative and a cycloheptane ring, contributes to its multifaceted biological activities. Ongoing research continues to explore its potential therapeutic applications, making it a subject of great interest in the scientific community.